Cas no 313981-55-4 (o-3M3FBS)

o-3M3FBS structure
o-3M3FBS structure
Product Name:o-3M3FBS
CAS No:313981-55-4
MF:C16H16F3NO2S
MW:343.363953590393
CID:316067
PubChem ID:770820
Update Time:2025-04-19

o-3M3FBS Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]-
    • 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
    • O-3M3FBS
    • HMS3268M14
    • Tocris-1942
    • HY-108608
    • Q27164571
    • FT-0644407
    • SR-01000406988
    • SKJJIFRWCCSXGL-UHFFFAOYSA-N
    • CS-0029303
    • DTXSID40354377
    • HMS3412N04
    • HMS3676N04
    • A820831
    • SR-01000406988-2
    • AKOS001604014
    • CHEMBL1443163
    • 313981-55-4
    • 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzene-1-sulfonamide
    • NCGC00025319-01
    • CHEBI:92812
    • SB83578
    • J-018405
    • BRD-K46384212-001-01-1
    • SR-01000406988-1
    • AB00082244-01
    • MS-25256
    • 2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide
    • STK049047
    • DB-048024
    • GLXC-04481
    • AK-968/11165296
    • BRD-K46384212-001-02-9
    • o-3M3FBS
    • MDL: MFCD00784362
    • Inchi: 1S/C16H16F3NO2S/c1-10-8-11(2)15(12(3)9-10)23(21,22)20-14-7-5-4-6-13(14)16(17,18)19/h4-9,20H,1-3H3
    • InChI Key: SKJJIFRWCCSXGL-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=CC(C)=CC=1C)(NC1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 343.08500
  • Monoisotopic Mass: 343.085384
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.316
  • Boiling Point: 424.3°Cat760mmHg
  • Flash Point: 210.4°C
  • Refractive Index: 1.547
  • PSA: 54.55000
  • LogP: 5.58520

o-3M3FBS Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103005-5mg
o-3M3FBS
313981-55-4
5mg
$92.00 2023-05-18
TRC
M103005-10mg
o-3M3FBS
313981-55-4
10mg
$133.00 2023-05-18
TRC
M103005-50mg
o-3M3FBS
313981-55-4
50mg
$431.00 2023-05-18
TRC
M103005-250mg
o-3M3FBS
313981-55-4
250mg
$1671.00 2023-05-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci12422-1mg
o-3M3FBS
313981-55-4 98%
1mg
¥377.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci12422-5mg
o-3M3FBS
313981-55-4 98%
5mg
¥976.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci12422-10mg
o-3M3FBS
313981-55-4 98%
10mg
¥1387.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci12422-50mg
o-3M3FBS
313981-55-4 98%
50mg
¥5102.00 2023-09-09
Alichem
A019089445-1g
2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide
313981-55-4 97%
1g
$828.10 2023-09-02
Alichem
A019089445-5g
2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide
313981-55-4 97%
5g
$2341.50 2023-09-02
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk